Cas no 921926-44-5 (Propanedioic acid, 2-[3-oxo-1-(2-oxoethyl)propyl]-, 1,3-diethyl ester)

Propanedioic acid, 2-[3-oxo-1-(2-oxoethyl)propyl]-, 1,3-diethyl ester structure
921926-44-5 structure
Product Name:Propanedioic acid, 2-[3-oxo-1-(2-oxoethyl)propyl]-, 1,3-diethyl ester
CAS No:921926-44-5
MF:C12H18O6
MW:258.267724514008
CID:743018
PubChem ID:15946303
Update Time:2025-04-19

Propanedioic acid, 2-[3-oxo-1-(2-oxoethyl)propyl]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, 2-[3-oxo-1-(2-oxoethyl)propyl]-, 1,3-diethyl ester
    • diethyl 2-(1,5-dioxopentan-3-yl)propanedioate
    • Diethyl (1,5-dioxopentan-3-yl)propanedioate
    • 921926-44-5
    • DTXSID00580130
    • Inchi: 1S/C12H18O6/c1-3-17-11(15)10(12(16)18-4-2)9(5-7-13)6-8-14/h7-10H,3-6H2,1-2H3
    • InChI Key: SWTSZHJDXRLRJS-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)C(CC=O)CC=O)=O

Computed Properties

  • Exact Mass: 258.11033829g/mol
  • Monoisotopic Mass: 258.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 86.7Ų

Propanedioic acid, 2-[3-oxo-1-(2-oxoethyl)propyl]-, 1,3-diethyl ester Related Literature

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